![molecular formula C16H20N4OS2 B2663734 2-(pyridin-4-ylthio)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)acetamide CAS No. 1795458-84-2](/img/structure/B2663734.png)
2-(pyridin-4-ylthio)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)acetamide
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Description
2-(pyridin-4-ylthio)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C16H20N4OS2 and its molecular weight is 348.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Compounds structurally related to "2-(pyridin-4-ylthio)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)acetamide" have been synthesized and assessed for their biological activities. These compounds, including various pyridine and thiazole derivatives, have shown potential in addressing significant health challenges.
Acetylcholinesterase Inhibitors and Amyloid β Aggregation Inhibitors : Derivatives of the compound have been identified as potent inhibitors of acetylcholinesterase (AChE) and amyloid β aggregation, highlighting their potential in Alzheimer's disease therapy. The synthesis of these compounds has been justified through various spectroscopic methods, and their inhibition capabilities suggest a promising approach for Alzheimer's disease treatment (Umar et al., 2019).
Antimycobacterial Activity : Research into derivatives of "this compound" has included the synthesis and evaluation of compounds for antimycobacterial activity. Some synthesized compounds have demonstrated activity against strains of Mycobacterium tuberculosis and Mycobacterium avium, suggesting potential applications in combating tuberculosis and other mycobacterial infections (Mamolo et al., 2001).
Antitumor and Antioxidant Evaluation : The synthesis of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives incorporating the core structure has been conducted, with some compounds showing promising inhibitory effects on different cancer cell lines. This research underscores the potential of these compounds in cancer therapy and as antioxidants (Albratty et al., 2017).
Insecticidal Assessment : Compounds derived from "this compound" have been synthesized and assessed for their insecticidal properties against the cotton leafworm, Spodoptera littoralis. The synthesis of these heterocycles points to innovative approaches in pest management (Fadda et al., 2017).
Properties
IUPAC Name |
2-pyridin-4-ylsulfanyl-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4OS2/c21-15(12-23-14-3-5-17-6-4-14)19-10-13-2-1-8-20(11-13)16-18-7-9-22-16/h3-7,9,13H,1-2,8,10-12H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBVFEEDQTMSIPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC=CS2)CNC(=O)CSC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.